Cas no 1514874-09-9 (2-amino-3-(2-methylquinolin-4-yl)propanoic acid)

2-Amino-3-(2-methylquinolin-4-yl)propanoic acid is a quinoline-derived amino acid with potential applications in medicinal chemistry and biochemical research. Its structure combines a 2-methylquinoline moiety with a propanoic acid backbone, offering unique reactivity and binding properties. This compound may serve as a valuable intermediate in the synthesis of pharmacologically active molecules, particularly those targeting quinoline-based pathways. Its rigid aromatic system and functional groups enable selective interactions with biological targets, making it useful for structure-activity relationship studies. The product is characterized by high purity and stability, ensuring reliable performance in synthetic and analytical applications. Researchers may explore its utility in drug discovery, enzyme inhibition, or as a scaffold for novel bioactive compounds.
2-amino-3-(2-methylquinolin-4-yl)propanoic acid structure
1514874-09-9 structure
Product Name:2-amino-3-(2-methylquinolin-4-yl)propanoic acid
CAS No:1514874-09-9
MF:C13H14N2O2
MW:230.262463092804
CID:5882975
PubChem ID:79235136
Update Time:2025-11-07

2-amino-3-(2-methylquinolin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinepropanoic acid, α-amino-2-methyl-
    • 2-amino-3-(2-methylquinolin-4-yl)propanoic acid
    • EN300-1828830
    • CS-0344481
    • AKOS017787147
    • 1514874-09-9
    • Inchi: 1S/C13H14N2O2/c1-8-6-9(7-11(14)13(16)17)10-4-2-3-5-12(10)15-8/h2-6,11H,7,14H2,1H3,(H,16,17)
    • InChI Key: BMRTYMNERRJGFE-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2)C(CC(N)C(O)=O)=CC=1C

Computed Properties

  • Exact Mass: 230.105527694g/mol
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 76.2Ų

Experimental Properties

  • Density: 1.271±0.06 g/cm3(Predicted)
  • Boiling Point: 427.4±45.0 °C(Predicted)
  • pka: 1.94±0.10(Predicted)

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Additional information on 2-amino-3-(2-methylquinolin-4-yl)propanoic acid

Market Research and Analysis of 2-Amino-3-(2-Methylquinolin-4-Yl)Propanoic Acid (CAS No. 1514874-09-9)

Recent advancements in the field of chemical biology and pharmaceuticals have brought significant attention to the compound 2-amino-3-(2-methylquinolin-4-yl)propanoic acid, identified by the CAS number 1514874-09-9. This compound has emerged as a promising candidate in various research domains, including drug discovery, therapeutic development, and biochemical studies.

The increasing demand for innovative chemical entities in the pharmaceutical industry has driven extensive research into the synthesis, characterization, and biological evaluation of 2-amino-3-(2-methylquinolin-4-yl)propanoic acid. This compound exhibits unique structural features that make it a valuable tool for exploring novel therapeutic targets and mechanisms.

Market analysis indicates a growing interest in this compound among academic institutions, research organizations, and pharmaceutical companies. The global demand for high-quality chemical intermediates and bioactive compounds has further fueled the need for reliable suppliers of 2-amino-3-(2-methylquinolin-4-yl)propanoic acid. Key regions driving this demand include North America, Europe, and Asia-Pacific, with a significant focus on countries with robust pharmaceutical and biotechnology sectors.

From a research perspective, recent studies have highlighted the potential of 2-amino-3-(2-methylquinolin-4-yl)propanoic acid in various applications, such as anticancer drug development, neuroprotective agents, and enzyme inhibitors. These findings underscore the importance of this compound in advancing therapeutic interventions and improving human health outcomes.

In conclusion, the compound 2-amino-3-(2-methylquinolin-4-yl)propanoic acid (CAS No. 1514874-09-9) represents a valuable asset in the chemical biology and pharmaceutical sectors. Its versatile properties and growing demand position it as a key player in future research and development endeavors.

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